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Abstract
Hexanoylglycine is a key biomarker for medium-chain acyl-CoA dehydrogenase deficiency

(MCADD), an inherited metabolic disorder. Accurate quantification of hexanoylglycine in urine

is crucial for the diagnosis and monitoring of this condition. Solid-phase extraction (SPE) is a

robust and reliable method for the sample preparation of hexanoylglycine from complex

biological matrices like urine, ensuring cleaner extracts and improved analytical sensitivity. This

document provides a detailed protocol for the solid-phase extraction of hexanoylglycine from

urine, designed for researchers and clinicians in the field of metabolic disorders and drug

development.

Introduction
The analysis of acylglycines, such as hexanoylglycine, in urine is a cornerstone in the

diagnosis of inborn errors of metabolism.[1] The complexity of the urine matrix, however,

presents analytical challenges, including ion suppression in mass spectrometry and

interference from endogenous compounds.[2] Solid-phase extraction is a widely adopted

sample cleanup technique that addresses these challenges by isolating analytes of interest

from the bulk of the sample matrix. This application note details a protocol based on anion

exchange SPE, a technique well-suited for the extraction of acidic compounds like

acylglycines.[1][3]
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Data Presentation
While specific quantitative data for the solid-phase extraction of hexanoylglycine is not

extensively published, the following table summarizes typical performance characteristics for

the SPE of organic acids and acylglycines from urine based on available literature.

Parameter Value Reference

Mean Recovery 84.1% [4]

Inter-day Precision (CV%) < 10% [4]

Intra-day Precision (CV%) < 10% [4]

Limit of Detection < 5 nmole [5]

Experimental Protocol
This protocol is designed for the extraction of hexanoylglycine from a 1 mL urine sample

using a strong anion exchange (SAX) SPE cartridge.

Materials and Reagents:

Urine samples

Strong Anion Exchange (SAX) SPE cartridges (e.g., 100 mg, 3 mL)

Methanol (HPLC grade)

Deionized water

Acetic acid

Ammonium hydroxide

Nitrogen gas for evaporation

Vortex mixer
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Centrifuge

SPE vacuum manifold

Sample Pre-treatment:

Thaw frozen urine samples at room temperature.

Vortex the sample to ensure homogeneity.

Centrifuge the urine sample at 4000 rpm for 10 minutes to pellet any particulate matter.

Transfer 1 mL of the supernatant to a clean tube.

Acidify the urine sample by adding 100 µL of 2% formic acid. Vortex to mix.

Solid-Phase Extraction Procedure:

Conditioning:

Pass 3 mL of methanol through the SAX cartridge.

Pass 3 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

Equilibration:

Pass 3 mL of 25 mM ammonium acetate buffer (pH 6.0) through the cartridge.

Sample Loading:

Load the pre-treated 1.1 mL urine sample onto the cartridge.

Apply a slow and steady flow rate (approximately 1 mL/min) to ensure optimal retention of

the analyte.

Washing:

Wash the cartridge with 3 mL of 25 mM ammonium acetate buffer (pH 6.0) to remove

neutral and basic impurities.
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Wash the cartridge with 3 mL of methanol to remove non-polar interferences.

Dry the cartridge under vacuum for 5-10 minutes.

Elution:

Elute the hexanoylglycine from the cartridge with 2 mL of 5% ammonium hydroxide in

methanol.

Collect the eluate in a clean collection tube.

Post-Elution Processing:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase of the analytical method

(e.g., 10% methanol in water) for subsequent analysis by LC-MS/MS or another suitable

technique.

Experimental Workflow Diagram
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Sample Preparation

Solid-Phase Extraction

Post-Extraction

1. Urine Sample (1 mL)

2. Centrifuge (4000 rpm, 10 min)

3. Collect Supernatant

4. Acidify with Formic Acid

5. Condition Cartridge
(Methanol, Water)

6. Equilibrate Cartridge
(Ammonium Acetate)

7. Load Sample

8. Wash Cartridge
(Ammonium Acetate, Methanol)

9. Elute Hexanoylglycine
(Ammonium Hydroxide in Methanol)

10. Evaporate to Dryness

11. Reconstitute

12. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Hexanoylglycine SPE from Urine.
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Discussion
The provided protocol offers a generalized framework for the solid-phase extraction of

hexanoylglycine from urine. Optimization of wash and elution solvent compositions and

volumes may be necessary depending on the specific analytical instrumentation and desired

recovery. The use of a strong anion exchange sorbent is predicated on the acidic nature of the

carboxyl group in hexanoylglycine, allowing for effective retention and separation from matrix

components. Subsequent analysis by sensitive techniques such as LC-MS/MS is

recommended for accurate quantification.[3][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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